Cas no 1228780-46-8 (Methyl 4,4-dimethyl-2-[(trifluoromethylsulfonyl)oxy]cyclohex-1-ene-1-carboxylate)

• Product Name: Methyl 4,4-dimethyl-2-[(trifluoromethylsulfonyl)oxy]cyclohex-1-ene-1-carboxylate
• CAS No: 1228780-46-8
• MF: C₁₁H₁₅F₃O₅S
• MW: 316.294013261795
• CID: 2106724
• Update Time: 2023-11-19

Methyl 4,4-dimethyl-2-[(trifluoromethylsulfonyl)oxy]cyclohex-1-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4,?4-?dimethyl-?2-?[[(trifluoromethyl)?sulfonyl]?oxy]-1-?Cyclohexene-?1-?carboxylic acid? methyl ester
• Methyl 4,4-dimethyl-2-[(trifluoromethylsulfonyl)oxy]cyclohex-1-ene-1-carboxylate
• CID 87120370
• 4,4-dimethyl-2-[[(trifluoromethyl)sulfonyl]oxy]-1-cyclohexene-1-carboxylic acid methyl ester
• MKZLXGPUJGTVOY-UHFFFAOYSA-N
• 1-Cyclohexene-1-carboxylic acid, 4,4-dimethyl-2-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester

• Inchi： 1S/C11H15F3O5S/c1-10(2)5-4-7(9(15)18-3)8(6-10)19-20(16,17)11(12,13)14/h4-6H2,1-3H3
• InChI Key： MKZLXGPUJGTVOY-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=C(C(=O)OC)CCC(C)(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 525
• Topological Polar Surface Area: 78

Experimental Properties

• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 323.6±42.0 °C(Predicted)
• Solubility: Almost insoluble (0.019 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives